3-(4-((4-CL-Benzyl)oxy)PH)N'-(2-pyridinylmethylene)-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C23H18ClN5O2
• Molecular Weight: 431.9 g/mol
• IUPAC Name: 3-[4-[(4-chlorophenyl)methoxy]phenyl]-N-[(E)-pyridin-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C23H18ClN5O2/c24-18-8-4-16(5-9-18)15-31-20-10-6-17(7-11-20)21-13-22(28-27-21)23(30)29-26-14-19-3-1-2-12-25-19/h1-14H,15H2,(H,27,28)(H,29,30)/b26-14+
• InChI Key: TZYPPHPCIFYDOV-VULFUBBASA-N
• Isomeric SMILES: C1=CC=NC(=C1)/C=N/NC(=O)C2=CC(=NN2)C3=CC=C(C=C3)OCC4=CC=C(C=C4)Cl
• Canonical SMILES: C1=CC=NC(=C1)C=NNC(=O)C2=CC(=NN2)C3=CC=C(C=C3)OCC4=CC=C(C=C4)Cl

Description

3-(4-((4-Cl-benzyl)oxy)phenyl)-N’-(2-pyridinylmethylene)-1H-pyrazole-5-carbohydrazide: is a synthetic organic compound.

• Its complex structure combines a pyrazole core, a hydrazide group, and a substituted phenyl ring.
• The compound’s systematic name reflects its substituents and functional groups, emphasizing its chemical identity.

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